Cas no 80858-95-3 (6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)
80858-95-3 structure
Product Name:6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:80858-95-3
MF:C12H14O3
MW:206.237763881683
MDL:MFCD14602276
CID:1095097
PubChem ID:12790794
Update Time:2025-04-20
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- MFCD14602276
- AS-43742
- 6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylicacid
- EN300-131604
- SCHEMBL1844672
- 80858-95-3
- WDLWRQYLECGUNU-UHFFFAOYSA-N
- Z792377224
- CS-0233186
- AKOS010488467
- DB-102868
-
- MDL： MFCD14602276
- Inchi： 1S/C12H14O3/c1-15-9-5-6-10-8(7-9)3-2-4-11(10)12(13)14/h5-7,11H,2-4H2,1H3,(H,13,14)
- InChI Key： WDLWRQYLECGUNU-UHFFFAOYSA-N
- SMILES： OC(C1C2C=CC(=CC=2CCC1)OC)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139996-1g |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-95-3 | 95% | 1g |
$380 | 2021-08-05 | |
| TRC | M342890-10mg |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic Acid |
80858-95-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342890-50mg |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic Acid |
80858-95-3 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M342890-100mg |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic Acid |
80858-95-3 | 100mg |
$ 275.00 | 2022-06-03 | ||
| abcr | AB490265-1 g |
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, 90%; . |
80858-95-3 | 90% | 1g |
€1,118.50 | 2022-03-01 | |
| Chemenu | CM139996-1g |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-95-3 | 95% | 1g |
$380 | 2024-07-23 | |
| Alichem | A219005800-250mg |
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-95-3 | 95% | 250mg |
$320.46 | 2023-09-01 | |
| Alichem | A219005800-1g |
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-95-3 | 95% | 1g |
$814.74 | 2023-09-01 | |
| Enamine | EN300-131604-0.05g |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-95-3 | 93% | 0.05g |
$171.0 | 2023-11-13 | |
| Enamine | EN300-131604-0.1g |
6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-95-3 | 93% | 0.1g |
$254.0 | 2023-11-13 |
6-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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